Cas no 281-26-5 (2,4,9-Trioxatricyclo[3.3.1.13,7]decane(9CI))

• Product name: 2,4,9-Trioxatricyclo[3.3.1.13,7]decane(9CI)
• CAS No: 281-26-5
• MF: C₇H₁₀O₃
• MW: 142.1525
• CID: 254956
• PubChem ID: 71358587

2,4,9-Trioxatricyclo[3.3.1.13,7]decane(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4,9-Trioxatricyclo[3.3.1.13,7]decane(9CI)
• 2,4,9-Trioxaadamantane(8CI)
• CTK1A2077
• 2,4,9-Trioxa-adamantan
• 281-26-5
• 2,4,9-Trioxatricyclo[3.3.1.1~3,7~]decane
• DTXSID50782581

• Inchi： InChI=1S/C7H10O3/c1-4-2-6-8-5(1)9-7(3-4)10-6/h4-7H,1-3H2
• InChI Key： ZHCATBCYQHAPHW-UHFFFAOYSA-N
• SMILES： C12OC3CC(CC(O3)O1)C2

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69